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Compound of Interest

Compound Name: Cytochalasin K

Cat. No.: B12427606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytochalasin K is a member of the cytochalasan family of fungal metabolites that are widely

used in cell biology research. Like other cytochalasins, it is a potent inhibitor of actin

polymerization and can be used to study a variety of cellular processes that involve the actin

cytoskeleton, such as cell motility, division, and morphology. Accurate and reproducible

experimental results depend on the correct preparation and storage of Cytochalasin K stock

solutions. These application notes provide detailed protocols for the preparation, storage, and

handling of Cytochalasin K stock solutions to ensure their stability and efficacy.

Data Presentation
Table 1: Properties of Cytochalasin K

Property Value

Molecular Formula C₃₂H₃₇NO₆

Molecular Weight 531.64 g/mol

CAS Number 79648-72-9

Appearance White to off-white solid
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Table 2: Solubility of Related Cytochalasins
Note: Specific solubility data for Cytochalasin K is not readily available. The following data for

other cytochalasins can be used as a guideline. It is recommended to perform small-scale

solubility tests before preparing a large stock solution.

Solvent Cytochalasin B Solubility Cytochalasin D Solubility

Dimethyl sulfoxide (DMSO) 371 mg/mL[1] ~100 mg/mL[2]

Ethanol 35 mg/mL[1]
5 mg/mL (with gentle warming)

[3]

Dichloromethane - ~10 mg/mL[2]

Acetone 10 mg/mL -

Water Essentially insoluble -

Table 3: Recommended Storage Conditions for
Cytochalasin Stock Solutions

Storage Form
Recommended
Temperature

Duration Notes

Solid Powder -20°C Up to 2 years

Store in a tightly

sealed container,

protected from light.

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Experimental Protocols
Safety Precautions
Cytochalasins are considered highly toxic and should be handled with care. Always wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye
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protection. When handling the solid powder, work in a chemical fume hood to avoid inhalation.

In case of contact with skin, wash immediately with plenty of water.

Protocol for Preparation of a 10 mM Cytochalasin K
Stock Solution in DMSO
Materials:

Cytochalasin K (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of Cytochalasin K powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of Cytochalasin
K. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.32 mg of

Cytochalasin K (Molecular Weight = 531.64 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

Cytochalasin K powder. For a 10 mM solution, if you weighed 5.32 mg, you would add 1 mL

of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected microcentrifuge tubes or cryovials. This will minimize the number of freeze-thaw

cycles.
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Labeling: Clearly label each aliquot with the name of the compound (Cytochalasin K), the

concentration (10 mM), the solvent (DMSO), the date of preparation, and your initials.

Storage: Store the aliquots at -20°C, protected from light.

Visualizations
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Workflow for Preparation and Storage of Cytochalasin K Stock Solution

Preparation

Storage and Use

Safety Precautions

Start: Obtain Cytochalasin K Powder

Weigh Cytochalasin K Powder
(in fume hood)

Wear PPE
(Gloves, Lab Coat, Eye Protection)Add Anhydrous DMSO Handle Powder in Fume Hood

Vortex to Dissolve
(gentle warming if needed)

Aliquot into Single-Use Tubes

Label Aliquots

Store at -20°C
(Protect from light)

Dilute to Working Concentration
in Cell Culture Medium
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Mechanism of Action of Cytochalasin K

Cellular Processes

G-actin (Monomers)

F-actin (Filament)

PolymerizationDepolymerization

Cell Motility

Cell Division

Cell Morphology

Cytochalasin K
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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